Cas no 1057076-54-6 (Ethyl 4-amino-2-chloro-3-iodobenzoate)
Ethyl 4-amino-2-chloro-3-iodobenzoate is a halogenated benzoate derivative with a molecular formula of C₉H₉ClINO₂. This compound features a multifunctional aromatic core, incorporating amino, chloro, and iodo substituents, which enhance its reactivity and utility in synthetic organic chemistry. The ethyl ester group improves solubility in organic solvents, facilitating its use in cross-coupling reactions, nucleophilic substitutions, and as a building block for pharmaceuticals and agrochemicals. Its distinct substitution pattern allows for selective functionalization, making it valuable in the synthesis of complex heterocycles and active pharmaceutical ingredients (APIs). The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
1057076-54-6 structure
Product Name:Ethyl 4-amino-2-chloro-3-iodobenzoate
CAS No:1057076-54-6
MF:C9H9ClINO2
MW:325.530733823776
CID:2108942
Update Time:2025-08-04
Ethyl 4-amino-2-chloro-3-iodobenzoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-amino-2-chloro-3-iodobenzoate
- Ethyl 4-amino-2-chloro-3-iodobenzoate
-
- Inchi： 1S/C9H9ClINO2/c1-2-14-9(13)5-3-4-6(12)8(11)7(5)10/h3-4H,2,12H2,1H3
- InChI Key： CIMKYHAYLQPCFF-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(C(=O)OCC)=C1Cl)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Topological Polar Surface Area: 52.3
Ethyl 4-amino-2-chloro-3-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1755954-1g |
Ethyl 4-amino-2-chloro-3-iodobenzoate |
1057076-54-6 | 98% | 1g |
￥5838.00 | 2024-08-09 |
Ethyl 4-amino-2-chloro-3-iodobenzoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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